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Compound of Interest

Compound Name: C22H24CI2N607S2
CAS No.: 73547-70-3
Cat. No.: B019381
Get Quote
& J

Executive Summary

Ceftazidime Dihydrochloride (CAS: 73547-70-3) is the acid-addition salt of the third-generation
cephalosporin ceftazidime. Unlike the commercially prevalent Ceftazidime Pentahydrate (a
zwitterionic inner salt used in clinical formulations), the dihydrochloride form serves primarily as
a high-purity intermediate in synthesis and a stable reference standard in research.

The structural integrity of this molecule relies on the preservation of the labile

-lactam ring and the specific geometry of the aminothiazole oxime side chain. This guide
provides a rigorous spectroscopic framework for verifying the structure of Ceftazidime
Dihydrochloride, distinguishing it from its zwitterionic counterparts through specific UV, FT-IR,
NMR, and Mass Spectrometry markers.

Core Molecular Specifications
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Parameter Detail

(6R,7R)-7-[[(2Z2)-2-(2-amino-1,3-thiazol-4-yl)-2-

(2-carboxypropan-2-yloxyimino)acetyllamino]-8-
IUPAC Name 0x0-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylate

dihydrochloride

Molecular Formula

Molecular Weight 619.50 g/mol (Salt) / 546.58 g/mol (Free Base)

Key Structural Motifs -Lactam Ring, Dihydrothiazine Ring,

Aminothiazole Side Chain, Pyridinium Group

Molecular Architecture & Stability Logic

The ceftazidime molecule is chemically fragile due to the ring strain of the

-lactam and the potential for

isomerization at the oxime linkage. In the dihydrochloride form, the protonation of the
aminothiazole amine and the carboxylate groups alters the vibrational and magnetic resonance
signatures compared to the pentahydrate.
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Figure 1: Structural logic of Ceftazidime Dihydrochloride showing key functional groups and

protonation sites.
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Spectroscopic Analysis Protocols
UV-Visible Spectroscopy

UV analysis is the first line of defense for checking the integrity of the conjugated system. The
aminothiazole ring coupled with the

-lactam chromophore yields a distinct absorption profile.

e Solvent: 0.1 N HCI (Preferred for Dihydrochloride to maintain protonation state).

e Concentration:

o Critical Parameter: The

must be precise. Significant shifts indicate degradation (opening of the

-lactam ring).
Wavelength (
Feature Structural Origin
)
Primary Band 255 - 260 nm transition of the aminothiazole-
conjugated system.
End absorption (less
Secondary Band ~205 nm _ _
diagnostic).
Indicates hydrolysis of the
Degradation Shift to >280 nm

-lactam ring.

Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR is the definitive method for distinguishing the Dihydrochloride salt from the Pentahydrate
zwitterion. The protonation of the carboxylate group (
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to
) causes a significant shift in the carbonyl region.

Protocol:

» Preparation: KBr Pellet (1-2 mg sample in 200 mg KBr) or ATR (Diamond crystal).

e Resolution: 4 cm

e Scans: 32 scans minimum.

Diagnostic Peaks Table:
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VORI (T Interpretation for

Functional Group Dihydrochloride
)

Critical Quality Attribute. Loss
1760 - 1780 of this peak indicates ring
-Lactam C=0 opening. High frequency due

to ring strain.

Distinct in Dihydrochloride.
(Note: In

Pentahydrate/Zwitterion, this
Carboxylic Acid C=0 1700 - 1725 appears as carboxylate stretch

at ~1600 cm

).

) Exocyclic amide linking the
Amide | (C=0) 1650 - 1670 e chai
side chain.

) Stretching vibration of the
C=N (Thiazole) 1530 - 1550 thiazole ri
iazole ring.

Broad bands. Dihydrochloride

OH / NH Stretch 3200 - 3500 shows broad ammonium (

) character.

Nuclear Magnetic Resonance (NMR)

NMR provides the "fingerprint" of the carbon skeleton. For the dihydrochloride, DMSO-d6 is the
preferred solvent to prevent proton exchange that might occur in

Protocol:
e Instrument: 400 MHz or higher.

¢ Solvent: DMSO-d6.
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e Standard: TMS (0.00 ppm).

H NMR Assignment (DMSO-d6):

Chemical Shift
Proton (H) ( Multiplicity Integration Assignment
ppm)
Amide proton
Amide NH 9.4-9.6 Doublet (d) 1H coupling to C-7
H.
o ) Ortho protons on
Pyridinium 8.9-9.1 Multiplet 2H o )
pyridinium ring.
Meta/Para
Pyridinium 8.1-8.6 Multiplet 3H protons on
pyridinium ring.
Exocyclic amine
Aminothiazole 75 75 Broad Singlet 2H (shifts downfield
if protonated).
) ) Proton on the
Thiazole CH 6.7-6.9 Singlet (s) 1H ) ]
thiazole ring.
£6.58 Doublet of 1H Coupled to H-6
-Lactam H-7 R Doublets and Amide NH.
_Lactam H-6 5.1-5.2 Doublet (d) 1H Coupled to H-7.
Methyl groups on
Gem-Dimethyl 14-15 Singlet (s) 6H the oxime side
chain.
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Technical Insight: The coupling constant (

) between H-6 and H-7 is typically ~5 Hz, characteristic of the cis-stereochemistry

required for biological activity in cephalosporins.

Mass Spectrometry (LC-MS)

Mass spectrometry confirms the molecular weight and fragmentation pattern. Electrospray
lonization (ESI) in positive mode is standard.

e Parent lon: The salt dissociates in the MS source. You will observe the cation of the free

base.
e Observed m/z:
(Calculated for
).
Fragmentation Logic:
e m/z 547

468: Loss of Pyridine (
, mass 79). This is the most facile cleavage.

e M/z 468

396: Loss of the oxime side chain fragment.

Analytical Workflow & Decision Tree

This workflow ensures that the "Dihydrochloride” salt is correctly identified and distinguished
from the "Pentahydrate” or degradation products.
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Sample: Ceftazidime Dihydrochloride

Step 1: Solubility Check
(Soluble in water, slightly soluble in EtOH)

:

heck Lambda max ~257 nm

:

Step 3: FT-IR (Solid State)
Check for -COOH peak at ~1720 cm-1
(Absent in Zwitterion/Pentahydrate)

:

Step 4: 1H NMR (DMSO-d6)
Confirm Integral Ratio:
Pyridinium (5H) : Dimethyl (6H)

[ Step 2: UV-Vis (0.1N HCI)
C

Decision Point

IR: 1720 absent
MR: Shifts match Zwitterion

MISMATCH:
Likely Pentahydrate (Zwitterion)

UV: >280nm shift
R: 1780 disappeared

All Specs Met

CONFIRMED:
Ceftazidime Dihydrochloride

FAIL:
Degraded (Ring Open)

Click to download full resolution via product page

Figure 2: Step-by-step analytical decision tree for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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